Cas no 1793997-71-3 (Hexobendine-d18 Dihydrochloride)

• Product Name: Hexobendine-d18 Dihydrochloride
• CAS No: 1793997-71-3
• MF: C₃₀H₄₄N₂O₁₀
• MW: 610.788680076599
• CID: 5718846
• Update Time: 2025-06-14

Hexobendine-d18 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• KRQAMFQCSAJCRH-KJWDNGDUSA-N
• Hexobendine-d18 Dihydrochloride

• Inchi： 1S/C30H44N2O10/c1-31(11-9-15-41-29(33)21-17-23(35-3)27(39-7)24(18-21)36-4)13-14-32(2)12-10-16-42-30(34)22-19-25(37-5)28(40-8)26(20-22)38-6/h17-20H,9-16H2,1-8H3/i3D3,4D3,5D3,6D3,7D3,8D3
• InChI Key： KRQAMFQCSAJCRH-KJWDNGDUSA-N
• SMILES： C(OCCCN(C)CCN(C)CCCOC(=O)C1=CC(OC([2H])([2H])[2H])=C(OC([2H])([2H])[2H])C(OC([2H])([2H])[2H])=C1)(=O)C1=CC(OC([2H])([2H])[2H])=C(OC([2H])([2H])[2H])C(OC([2H])([2H])[2H])=C1

Additional information on Hexobendine-d18 Dihydrochloride

Research Brief on Hexobendine-d18 Dihydrochloride (CAS: 1793997-71-3): Recent Advances and Applications

Hexobendine-d18 Dihydrochloride (CAS: 1793997-71-3) is a deuterated analog of the vasodilator hexobendine, widely utilized in pharmacological and metabolic studies due to its stable isotope labeling. This compound has garnered significant attention in recent years for its applications in quantitative mass spectrometry, drug metabolism research, and pharmacokinetic studies. The incorporation of deuterium atoms enhances its utility as an internal standard, minimizing matrix effects and improving analytical precision.

Recent studies have focused on the synthesis and characterization of Hexobendine-d18 Dihydrochloride, emphasizing its role in high-throughput screening assays. A 2023 publication in the Journal of Labelled Compounds and Radiopharmaceuticals detailed an optimized synthetic route for this compound, achieving >98% isotopic purity. The study highlighted its stability under physiological conditions, making it suitable for long-term metabolic tracing experiments.

In cardiovascular research, Hexobendine-d18 Dihydrochloride has been employed to investigate the pharmacokinetics of hexobendine in animal models. A collaborative study between academic and industrial researchers demonstrated its utility in quantifying tissue-specific drug distribution using LC-MS/MS. The deuterated form allowed for precise differentiation between endogenous and exogenous compounds, addressing a critical challenge in drug disposition studies.

Emerging applications include its use as a probe for studying drug-drug interactions (DDIs) in polypharmacy scenarios. A 2024 preclinical study published in Drug Metabolism and Disposition utilized Hexobendine-d18 Dihydrochloride to assess cytochrome P450-mediated interactions, revealing previously undocumented metabolic pathways. This finding has implications for personalized medicine approaches in patients receiving multiple cardiovascular therapies.

The compound's stability and detectability have also spurred innovations in bioanalytical method development. Recent advancements in microsampling techniques coupled with Hexobendine-d18 Dihydrochloride as an internal standard have enabled volumetric absorptive microsampling (VAMS) for decentralized clinical trials, as reported at the 2023 International Mass Spectrometry Conference.

Looking forward, the research community anticipates expanded use of Hexobendine-d18 Dihydrochloride in translational medicine, particularly in bridging preclinical and clinical studies. Ongoing investigations are exploring its potential as a calibrator for novel imaging modalities, including mass spectrometry imaging (MSI) of cardiovascular tissues. The compound's unique properties position it as a versatile tool for advancing precision medicine in cardiology and beyond.